Cas no 647826-69-5 (2-Pyridinecarboxamide, 5-bromo-N-(1,1-dimethylethyl)-)

• Product Name: 2-Pyridinecarboxamide, 5-bromo-N-(1,1-dimethylethyl)-
• CAS No: 647826-69-5
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 417367
• PubChem ID: 10999696
• Update Time: 2025-04-19

2-Pyridinecarboxamide, 5-bromo-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, 5-bromo-N-(1,1-dimethylethyl)-
• 5-bromo-N-tert-butylpyridine-2-carboxamide
• 647826-69-5
• MFCD17259445
• 5-bromo-pyridine-2-carboxylic acid tert-butylamide
• DTXSID10451387
• CS-0191867
• AKOS012251813
• E91350
• SCHEMBL13388549
• 5-bromo-N-(tert-butyl)picolinamide
• 5-Bromo-N-(t-butyl)picolinamide
• CSHMSFDZSULBAW-UHFFFAOYSA-N

• Inchi： 1S/C10H13BrN2O/c1-10(2,3)13-9(14)8-5-4-7(11)6-12-8/h4-6H,1-3H3,(H,13,14)
• InChI Key： CSHMSFDZSULBAW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 256.02119
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99